Cas no 336111-21-8 ((R)-(+)-2-Methoxypropionamide)

(R)-(+)-2-Methoxypropionamide is a chiral amide compound characterized by its (R)-configuration and methoxy substitution at the α-position. This optically active derivative of propionamide exhibits high enantiomeric purity, making it valuable as a chiral building block in asymmetric synthesis and pharmaceutical intermediates. Its methoxy group enhances solubility in polar organic solvents, facilitating reactions under mild conditions. The compound's stereochemical stability and well-defined configuration support its use in stereoselective transformations, including nucleophilic additions and catalytic hydrogenations. It serves as a precursor for chiral ligands and auxiliaries in enantioselective catalysis. The crystalline solid form ensures consistent purity (>98% by HPLC), suitable for demanding synthetic applications requiring precise stereocontrol.

(R)-(+)-2-Methoxypropionamide structure

Product Name:(R)-(+)-2-Methoxypropionamide

CAS No:336111-21-8

MF:C₄H₉NO₂

MW:103.119761228561

CID:323028

PubChem ID:5702568

Update Time:2025-07-02

(R)-(+)-2-Methoxypropionamide Chemical and Physical Properties

Names and Identifiers

- (2R)-2-Methoxypropanamide
- (R)-(+)-2-Methoxypropionamide
- (R)-(+)-2-Methoxypro
- (R)-2-Methoxypropanamide
- 336111-21-8
- AKOS025295170
- SCHEMBL2222863
- WOGXHNJBKGZMHV-GSVOUGTGSA-N
- (R)-(+)-2-methoxy propionamide
- J-019271
- Inchi： 1S/C4H9NO2/c1-3(7-2)4(5)6/h3H,1-2H3,(H2,5,6)/t3-/m1/s1
- InChI Key： WOGXHNJBKGZMHV-GSVOUGTGSA-N
- SMILES： O(C)[C@@H](C(N)=O)C

Computed Properties

Exact Mass: 103.06300
Monoisotopic Mass: 103.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 72.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -0.6
Topological Polar Surface Area: 52.3

Experimental Properties

Color/Form: White crystalline powder
Density: 1.1602 (rough estimate)
Melting Point: 80-84 °C
Boiling Point: 193.35°C (rough estimate)
Flash Point: 105.4±18.9 °C
Refractive Index: 1.4183 (estimate)
PSA: 52.32000
LogP: 0.20690
Solubility: Not available
Vapor Pressure: 0.3±0.4 mmHg at 25°C

(R)-(+)-2-Methoxypropionamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： S24/25
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(R)-(+)-2-Methoxypropionamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M266925-250mg	(R)-(+)-2-Methoxypropionamide	336111-21-8	250mg	$201.00	2023-05-18
TRC	M266925-500mg	(R)-(+)-2-Methoxypropionamide	336111-21-8	500mg	$379.00	2023-05-18
TRC	M266925-1g	(R)-(+)-2-Methoxypropionamide	336111-21-8	1g	$ 595.00	2022-06-04
TRC	M266925-2g	(R)-(+)-2-Methoxypropionamide	336111-21-8	2g	$1326.00	2023-05-18
TRC	M266925-2.5g	(R)-(+)-2-Methoxypropionamide	336111-21-8	2.5g	$1596.00	2023-05-18
TRC	M266925-1000mg	(R)-(+)-2-Methoxypropionamide	336111-21-8	1g	$718.00	2023-05-18
A2B Chem LLC	AF72138-1g	(R)-(+)-2-METHOXYPROPIONAMIDE	336111-21-8	1g	$1138.00	2024-04-20
A2B Chem LLC	AF72138-5g	(R)-(+)-2-METHOXYPROPIONAMIDE	336111-21-8	5g	$2500.00	2024-04-20